Actinium-228

• CAS No.: 14331-83-0
• Molecular Formula: Ac
• Molecular Weight: 228.03102 g/mol
• IUPAC Name: actinium-228
• InChI: InChI=1S/Ac/i1+1
• InChI Key: QQINRWTZWGJFDB-OUBTZVSYSA-N
• SMILES: [Ac]
• Isomeric SMILES: [228Ac]
• Synonyms: 228Ac radioisotope; Ac-228 radioisotope; Actinium-228

Description

Actinium-228 (Ac-228) is a naturally occurring, beta-emitting radioactive isotope with a half-life of 6.15 hours . It is part of the thorium-232 decay chain and is typically found in trace amounts in thorium-containing minerals . This isotope is primarily valued in research settings as a potent tracer due to its short half-life and emission of high-energy gamma rays, which allow for easy measurement via gamma spectrometry . A significant application of this compound is in fundamental chemical research, where it is used to study the chemical properties and separation behaviors of actinium elements, offering advantages over stable lanthanum simulation . It also serves as an instrumental tool for imaging and mapping thorium deposits in the environment . The production of Ac-228 typically involves its separation from aged thorium-232 sources or from its parent isotope, radium-228, using advanced techniques such as extraction chromatography . Owing to its high radioactivity and short half-life, this compound requires specialized handling and containment procedures. This product is intended For Research Use Only (RUO) and is strictly not for diagnostic, therapeutic, or personal use.

Nuclear Structure and Decay Characteristics of Actinium 228

Half-Life Determination and Decay Constant Refinement Studies

The half-life of Actinium-228 (²²⁸Ac), a crucial parameter in its nuclear profile, has been the subject of various experimental measurements and refinement studies. The accepted half-life for ²²⁸Ac is approximately 6.15 hours. radiacode.comwikipedia.orgwikipedia.org This value is a cornerstone for calculations involving the decay chain of Thorium-232, of which ²²⁸Ac is a naturally occurring member. radiacode.com

Recent experimental work has further refined this value. For instance, a study involving the isolation of ²²⁸Ac from a ²²⁸Ra generator determined the half-life to be 6.14(3) hours. acs.org This measurement was found to be in close agreement with the accepted value. The determination was achieved by monitoring the decay of the 911 keV gamma-ray peak associated with ²²⁸Ac over a 24-hour period and fitting the data to a single exponential decay model. acs.org Other sources report a slightly different value of approximately 6.13 hours. chemlin.org

The decay constant (λ), which is intrinsically linked to the half-life by the formula λ = ln(2)/t₁/₂, has also been a focus of these studies. One experimental determination yielded a decay constant of 3.13(1) × 10⁻⁵ s⁻¹. acs.org This value aligns with the accepted decay constant for ²²⁸Ac, which is 3.138(4) × 10⁻⁵ s⁻¹. acs.org The consistency between experimentally determined values and the accepted standards underscores the reliability of current measurement techniques.

High-precision measurement techniques, often employing gamma-ray spectroscopy with high-purity germanium (HPGe) detectors, are essential for these determinations. acs.org The accuracy of these measurements is critical for applications in nuclear physics and for the precise quantification of radionuclides in environmental samples where ²²⁸Ac is in secular equilibrium with its parent, Radium-228 (B1237267) (²²⁸Ra).

Table 1: Reported Half-Life and Decay Constant for this compound

Parameter	Reported Value	Source
Half-Life	6.15(2) hours	chemlin.org
Half-Life	~6.15 hours	radiacode.comwikipedia.orgwikipedia.org
Half-Life	~6.13 hours	chemlin.org
Experimental Half-Life	6.14(3) hours	acs.org
Decay Constant	3.138(4) × 10⁻⁵ s⁻¹ (Accepted)	acs.org
Experimental Decay Constant	3.13(1) × 10⁻⁵ s⁻¹	acs.org

Theoretical Nuclear Models and Level Scheme Elucidation for this compound and its Daughters

The nuclear structure of this compound and its daughter nuclide, Thorium-228 (B1202919) (²²⁸Th), is complex, characteristic of odd-odd and even-even nuclei in the actinide region, respectively. Theoretical models are crucial for interpreting experimental data and elucidating the intricate level schemes.

For this compound itself, which has 89 protons and 139 neutrons, the two-quasiparticle-rotor model has been employed to analyze its level structure. researchgate.net This model is particularly useful for describing the coupling of the odd proton and odd neutron to the deformed nuclear core. A tentative level scheme for ²²⁸Ac has been proposed based on the analysis of conversion-electron and gamma-ray spectroscopy data, guided by beta selection rules. researchgate.net The ground state of ²²⁸Ac is assigned a spin and parity of 3+. chemlin.org All beta decays from its parent, ²²⁸Ra, populate excited states of ²²⁸Ac. researchgate.net However, the lifetimes of these excited states remain largely unknown. researchgate.net

This compound undergoes 100% beta-minus decay to its daughter, Thorium-228, with a total decay energy of 2.1237(26) MeV. chemlin.org This decay populates various excited states of ²²⁸Th. The subsequent de-excitation of these levels results in a complex gamma-ray spectrum. The study of the ²²⁸Ac decay scheme is therefore essential for understanding the nuclear structure of ²²⁸Th.

The level scheme of the daughter nuclide, ²²⁸Th, an even-even nucleus, is characterized by collective rotational and vibrational states. Theoretical models such as the interacting boson model and the quasiparticle-phonon model have been used to calculate the properties of these states. researchgate.net The experimental data for the excited states of ²²⁸Th are compared with these model calculations to test and refine the theoretical understanding of nuclear structure in this mass region. The decay of ²²⁸Ac populates a multitude of energy levels in ²²⁸Th, and the emitted gamma rays are a key signature used for its detection and quantification. cern.ch

The elucidation of the decay scheme involves identifying the energies and intensities of the beta transitions from ²²⁸Ac and the subsequent gamma transitions within ²²⁸Th. lnhb.fr This detailed information is compiled in nuclear data evaluations, such as the Nuclear Data Sheets, which provide a comprehensive picture of the energy levels, their spins and parities, and the transition probabilities. researchgate.net

Table 2: Selected Beta Transitions in the Decay of this compound

Beta Transition Energy (keV)	Probability (%)	Nature
86.8 (27)	0.0069 (11)	Allowed
94.0 (27)	0.026 (4)	Allowed
101.0 (27)	0.061 (6)	Allowed or 1st Forbidden
113.7 (27)	0.238 (15)	Allowed
178.9 (27)	0.307 (22)	Allowed

Data sourced from LNE – LNHB/CEA – Table de Radionucléides lnhb.fr

Actinium 228 Production and Isolation Methodologies

Radium-228 (B1237267)/Actinium-228 Generator Systems

A primary and convenient method for obtaining Actinium-228 is through a Radium-228/Actinium-228 (²²⁸Ra/²²⁸Ac) generator system. acs.orgacs.org These systems leverage the radioactive decay of the longer-lived parent isotope, Radium-228 (half-life of 5.75 years), to produce the shorter-lived daughter isotope, this compound. acs.orgacs.org

Design Principles and Operational Parameters for Continuous this compound Availability

The fundamental design of a ²²⁸Ra/²²⁸Ac generator involves immobilizing the parent ²²⁸Ra on a solid support material within a column, from which the daughter ²²⁸Ac can be periodically eluted, or "milked." acs.orgacs.org The continuous decay of ²²⁸Ra ensures a renewable source of ²²⁸Ac. acs.org

A key aspect of the generator's design is the choice of the solid support and the chemical conditions that allow for the strong retention of Radium-228 while enabling the selective elution of this compound. acs.organl.gov One successful approach utilizes a branched-diglycolamide (BDGA) resin. In a 6 M nitric acid (HNO₃) matrix, ²²⁸Ra²+ readily passes through the BDGA column, while ²²⁸Ac³⁺ shows a strong affinity for the resin and is retained. acs.org

The operational parameters are critical for efficient generator performance. The process often begins with isolating ²²⁸Ra from aged Thorium-232 (²³²Th) sources, where ²²⁸Ra has accumulated over time due to the decay of ²³²Th. acs.orgnih.gov After isolating and purifying the ²²⁸Ra, it is loaded onto the generator column. The system is then allowed to reach secular equilibrium, a state where the rate of ²²⁸Ac production equals its rate of decay, which takes approximately 30 hours. acs.orgacs.org Once equilibrium is established, the generator can provide a consistent supply of ²²⁸Ac for many years, limited only by the half-life of ²²⁸Ra. acs.org

Optimization of "Milking" Procedures and Regeneration Kinetics

The "milking" process, or the elution of ²²⁸Ac from the generator, must be rapid and efficient to maximize the yield of the short-lived isotope. acs.org For the BDGA-based generator, the milking is achieved by washing the column with a dilute acid, such as 0.1 M hydrochloric acid (HCl). acs.org This process can be completed in approximately 45 minutes with a high yield of about 97%. acs.org

Regeneration kinetics are governed by the half-life of this compound. After milking, the amount of ²²⁸Ac on the column begins to build up again, reaching about 50% of its equilibrium value in one half-life (6.15 hours) and approaching secular equilibrium again after about 30 hours. acs.orgacs.org This rapid regeneration allows for the frequent, often daily, harvesting of ²²⁸Ac. acs.orgnih.gov The efficiency of the milking process and the rapid regeneration kinetics make the ²²⁸Ra/²²⁸Ac generator a reliable and on-demand source of high-purity this compound. acs.org

Radiochemical Separation Techniques for this compound

The isolation and purification of this compound from its parent Radium-228 and other potential contaminants, such as Thorium, is a critical step in its production. acs.orggeokhi.ru Various radiochemical separation techniques are employed to achieve the high purity required for scientific applications.

Advanced Ion Exchange Chromatography for Thorium and Radium Removal

Ion exchange chromatography is a powerful technique for separating actinium, radium, and thorium based on their different affinities for a resin material. researchgate.nettennessee.edu Cation exchange resins, such as Dowex 50WX8, are commonly used. acs.orgresearchgate.net In a dilute hydrochloric acid (HCl) medium (e.g., 1 M HCl), both ²²⁸Ra²⁺ and ²²⁸Ac³⁺ are retained on the resin, while other contaminants can be washed away. acs.orgresearchgate.net Subsequently, a selective elution process can separate the retained ions. For instance, increasing the acid concentration can elute the desired ions at different stages. acs.org

Anion exchange chromatography is also employed, particularly for the removal of thorium. tennessee.edu Thorium forms anionic complexes in concentrated nitric acid (HNO₃), allowing it to be retained on an anion exchange resin while radium and actinium pass through. tennessee.edu

A multi-step chromatographic process is often necessary for complete separation. For example, a four-step process has been developed to isolate ²²⁸Ra from natural ²³²Th, which includes precipitation, cation exchange chromatography, and the use of extraction chromatographic resins. acs.orgresearchgate.net

Solvent Extraction and Precipitation Methodologies for this compound Isolation

Solvent extraction provides an alternative or complementary method to ion exchange chromatography for separating this compound. This technique relies on the differential solubility of metal ions in two immiscible liquid phases, typically an aqueous solution and an organic solvent containing a complexing agent. usgs.govtandfonline.com

One effective solvent extraction system for separating actinium from radium involves using thenoyltrifluoroacetone (TTA) as the extractant. usgs.govtandfonline.com The addition of tributylphosphate (TBP) can enhance the extraction of metal ions. tandfonline.com Actinium can be selectively extracted into the organic phase under specific pH conditions, leaving radium in the aqueous phase. usgs.gov

Precipitation methods are also utilized, especially for the initial bulk separation of thorium from radium and actinium. acs.org By adjusting the pH of the solution, thorium can be precipitated as thorium hydroxide (B78521) (Th(OH)₄), while radium and actinium remain in the solution. acs.orgnih.gov For the final isolation of this compound, it can be co-precipitated with a carrier, such as yttrium oxalate (B1200264) or yttrium hydroxide. regulations.govnemi.govepa.gov

Purification Strategies for this compound from Diverse Source Materials

The purification strategy for this compound depends on the starting material and the level of purity required. When starting from aged Thorium-232, the primary goal is the removal of the bulk thorium and the separation of Radium-228. acs.orgnih.gov This is often achieved through a combination of precipitation and chromatography. acs.org

For instance, a method for isolating ²²⁸Ra from large amounts of natural thorium involves an initial precipitation of thorium hydroxide. acs.org The remaining solution containing radium and actinium is then subjected to cation exchange chromatography to further purify the radium. acs.orgresearchgate.net Finally, an extraction resin like BDGA can be used to separate the in-grown this compound from the purified Radium-228. acs.org

In the context of drinking water analysis, where the concentrations are much lower, a co-precipitation method with barium and lead sulfate (B86663) is used to collect radium isotopes. regulations.gov After a period of ingrowth, the this compound is separated by co-precipitation with yttrium oxalate. regulations.gov

The combination of these techniques allows for the production of high-purity this compound suitable for a variety of research applications. The development of robust generator systems and efficient separation methodologies has made this valuable radioisotope more readily accessible to the scientific community. acs.orgnih.gov

Table of Research Findings on this compound Production

Methodology	Key Reagents/Resins	Separation Principle	Typical Yield/Efficiency	Reference
²²⁸Ra/²²⁸Ac Generator	Branched-diglycolamide (BDGA) resin, HNO₃, HCl	Differential affinity of Ra²⁺ and Ac³⁺ for the resin in specific acid matrices.	~97% "milking" yield	acs.org
Ion Exchange Chromatography	Dowex 50WX8 (cation exchange), AG MP-1 (anion exchange)	Separation based on charge and complex formation in different acid solutions.	High recovery and decontamination factors (>10⁵)	acs.orgresearchgate.nettennessee.eduusgs.gov
Solvent Extraction	Thenoyltrifluoroacetone (TTA), Tributylphosphate (TBP)	Selective extraction of metal chelates into an organic phase.	~90% recovery	tandfonline.com
Precipitation	NaOH, Yttrium oxalate, Yttrium hydroxide	pH-dependent precipitation of hydroxides; co-precipitation with a carrier.	Effective for bulk separation and final isolation.	acs.orgnih.govregulations.gov

Radioanalytical Chemistry and Detection of Actinium 228

Gamma Spectrometry Applications for Quantitative Analysis

Gamma-ray spectrometry is a non-destructive technique frequently employed for the quantification of Ac-228. ansto.gov.au This method relies on the detection of gamma photons emitted during the radioactive decay of Ac-228.

High-Purity Germanium (HPGe) Detector Systems for Actinium-228 Quantification

High-Purity Germanium (HPGe) detectors are the preferred choice for the gamma spectrometric determination of Ac-228 due to their excellent energy resolution. geokhi.rubmuv.de This high resolution allows for the clear identification and quantification of Ac-228's characteristic gamma-ray peaks, even in complex spectra with multiple radionuclides. geokhi.rutandfonline.com The quantification of Ac-228 is typically performed by measuring its prominent gamma-ray emissions, such as the line at 911.2 keV, which has a high emission probability of 25.8%. geokhi.rucas.cn Other gamma lines, including the one at 338 keV with an 11.3% intensity, are also utilized for its determination. geokhi.ru

The determination of Radium-228 (B1237267) (Ra-228) in samples is often achieved by measuring its daughter nuclide, Ac-228, after a period of ingrowth to allow for secular equilibrium to be established. bmuv.de Due to Ac-228's short half-life of 6.15 hours, this equilibrium is reached relatively quickly, in about 30 hours. chemlin.orgbmuv.de Gamma spectrometry with HPGe detectors is also used to assess the radiochemical purity of Ac-228 separated from its parent Ra-228. geokhi.ru

Ac-228 Gamma-Ray Energy (keV)	Emission Intensity (%)	Application	Reference
911.2	25.8	Primary peak for quantification	geokhi.rucas.cn
338	11.3	Supporting peak for quantification	geokhi.ru
Various (50-1280)	Varies	Identification in background spectra	tandfonline.com

Advanced Spectrum Analysis, Peak Deconvolution, and Interference Mitigation

Accurate quantification of Ac-228 using gamma spectrometry necessitates advanced data analysis techniques. Peak deconvolution algorithms are essential for resolving overlapping peaks from other radionuclides that may be present in the sample. bmuv.de For instance, the gamma peak of Thorium-234 at 63.3 keV can interfere with the low-intensity peak of Thorium-232 at 63.8 keV, which is the parent of the decay chain leading to Ac-228. bmuv.de

Interference mitigation is a critical aspect of Ac-228 analysis. The presence of other naturally occurring radionuclides, such as those from the uranium and actinium decay series, can lead to spectral interferences. bmuv.de For example, the gamma peak of Radium-223 at 144.2 keV can interfere with a nearby peak. bmuv.de Careful selection of gamma-ray lines for analysis and the application of coincidence summation corrections are necessary to ensure accurate results. bmuv.de Background reduction is also crucial and is achieved by using low-background detectors and shielding materials, as well as by minimizing radon concentrations in the laboratory environment. bmuv.de

Liquid Scintillation Counting (LSC) Techniques for Beta Emission Detection

Liquid Scintillation Counting (LSC) is a highly efficient method for detecting the beta particles emitted by Ac-228. researchgate.net This technique involves mixing the sample containing Ac-228 with a liquid scintillation cocktail. The beta particles emitted by the radionuclide interact with the scintillator, producing photons of light that are then detected by photomultiplier tubes. acs.org LSC is particularly valuable for quantifying pure beta emitters, which cannot be measured by gamma spectrometry. wiley-vch.de

Ac-228 is compatible with LSC, and this method provides a sensitive means for its detection. acs.orgacs.org However, when using LSC for the determination of Ra-228 via its Ac-228 daughter, it is important to consider that LSC is a major method for measuring various beta-emitting and some alpha-emitting radionuclides, which can lead to potential interferences if not properly separated. researchgate.net

Cherenkov Counting Methodologies for this compound Detection

Cherenkov counting offers an alternative to LSC for the detection of high-energy beta emitters like Ac-228. This method relies on the detection of Cherenkov radiation, which is produced when a charged particle, such as a beta particle, travels through a dielectric medium (like water) at a speed greater than the speed of light in that medium. researchgate.net The threshold energy for Cherenkov photon production by beta particles in water is 0.263 MeV, and all of Ac-228's main beta decay transitions exceed this energy. researchgate.net

A significant advantage of Cherenkov counting is that it does not require the use of scintillation cocktails, which can be costly and generate hazardous waste. nih.gov The background count rates in Cherenkov counting are also typically much lower than in LSC, which can lead to lower minimum detectable activities. nih.gov Studies have shown that an optimum detection efficiency of 10.9% can be achieved for Ac-228 by Cherenkov counting, with a very low background. researchgate.netresearchgate.net This efficiency can be significantly increased to 38% by adding a wavelength shifter like sodium salicylate (B1505791) to the sample. researchgate.netresearchgate.net

Optimization of Detection Efficiency, Background Reduction, and Counting Statistics

Optimizing the detection process is key to achieving high sensitivity and accuracy in Ac-228 measurements. For gamma spectrometry, this involves using detectors with high efficiency and resolution, such as HPGe detectors, and employing appropriate sample geometries, like Marinelli beakers, to maximize the interaction of gamma rays with the detector. ansto.gov.aubmuv.de

In Cherenkov counting, experimental determination of the optimum counting window, sample volume, and vial type is crucial for maximizing detection efficiency and minimizing background counts. researchgate.net For all counting methods, reducing the background radiation is paramount. This is achieved through the use of shielding materials around the detector and by controlling environmental factors like radon levels. bmuv.de

Improving counting statistics involves increasing the counting time or the sample size. usgs.gov For low-activity samples, pre-concentration of the analyte is often necessary to obtain a measurable signal. researchgate.net

Determination of Minimum Detectable Activities (MDA) and Detection Limits in Various Matrices

The Minimum Detectable Activity (MDA) is a critical parameter that defines the lowest amount of a radionuclide that can be reliably detected by a given analytical system. The MDA for Ac-228 is dependent on several factors, including the detection method used, the counting efficiency, the background count rate, the counting time, and the sample matrix. icln.org

In water samples, for the determination of Ra-228 through its Ac-228 daughter, detection limits in the range of 1.5 to 2.0 mBq/L can be achieved using a procedure involving co-precipitation, extraction chromatography, and beta counting, with a 10-liter sample volume. bmuv.de For Cherenkov counting of Ac-228 in water, a detection limit of 53.8 mBq/L has been reported for a 1-liter sample and a 100-minute count time. researchgate.net Gamma spectrometry typically has higher detection limits compared to methods involving radiochemical separation and counting. ansto.gov.au The term "non-detect" is used when the measured activity is below the laboratory's established MDA. epa.gov

Analytical Method	Matrix	Detection Limit	Reference
Beta Counting (after separation)	Drinking Water	1.5-2.0 mBq/L	bmuv.de
Cherenkov Counting	Water	53.8 mBq/L	researchgate.net
Alpha Spectrometry (for Ra-226)	Water	Down to 1 mBq/L	ansto.gov.au

Radiochemical Purity Assessment and Decontamination Factor Validation in Measurement Protocols

The accurate quantification and application of this compound (Ac-228) in scientific research is contingent upon the meticulous assessment of its radiochemical purity and the validation of decontamination factors in the measurement protocols. These procedures are essential to ensure that the measured radioactivity is solely attributable to Ac-228 and not to its parent, daughter, or other isotopic impurities.

Radiochemical Purity Assessment

The radiochemical purity of Ac-228 is primarily ascertained through gamma-ray spectroscopy. geokhi.ruacs.org Due to its characteristic gamma emissions, Ac-228 can be readily identified and quantified. acs.orgchemlin.org The most prominent gamma-ray peaks used for the identification of Ac-228 are found at energies of 338.32 keV, 911.20 keV, and 968.97 keV. geokhi.ruepj-conferences.org

A common procedure for assessing radiochemical purity involves monitoring the decay of the sample over a period of time. acs.org The activity of the 911 keV gamma peak, for instance, can be measured over several hours. acs.org The data is then modeled using an exponential decay equation. acs.org A linear relationship on a semi-logarithmic plot of activity versus time, with a half-life consistent with the accepted value for Ac-228 [t½ = 6.15(2) hours], confirms the sample's radiochemical purity. acs.orgchemlin.org One study determined an experimental half-life of 6.14(3) hours, which is in excellent agreement with the accepted value. acs.org

The absence of gamma peaks corresponding to other radionuclides is a key indicator of purity. For example, in the preparation of an Ac-228 generator, the final product should be free of its parent, Radium-228 (Ra-228), and any long-lived daughter products. acs.org Gamma spectroscopy is used to confirm that no other radioisotopes are identified in the final Ac-228 solution. acs.org

In addition to gamma spectroscopy, other techniques like radio-thin layer chromatography (radio-TLC) and liquid scintillation counting (LSC) can be employed for radioanalytical efforts. acs.orgacs.org

Decontamination Factor Validation

The validation of the decontamination factor (DF) is a critical step in the development and application of separation protocols for Ac-228. The DF quantifies the effectiveness of a separation procedure in removing specific impurities. It is typically defined as the ratio of the initial concentration of the impurity to its final concentration after purification.

Several studies have reported decontamination factors for the separation of Ac-228 from its parent Ra-228 and other interfering radionuclides. In one method for creating an Ac-228 generator, a four-step separation process was developed to isolate Ra-228 from natural Thorium-232 (Th-232). acs.org The total decontamination factor for Th-232 was determined to be ≥2.57 × 10¹⁰ based on the detection limit of inductively coupled plasma atomic emission spectroscopy (ICP-AES). acs.orgacs.org

In another study focusing on the separation of radium and actinium, a decontamination factor of 284 for radium from actinium was achieved using a zirconia-based resin. anl.govosti.gov The recovery of Ac-228 in this process was 94%, with only a 0.3% Ra impurity in the final product. anl.govosti.gov

The table below summarizes research findings on the separation and purification of this compound, highlighting the decontamination factors and yields achieved in different studies.

Separation Method	Target Nuclide	Impurity Removed	Decontamination Factor	Ac-228 Yield	Reference
Extraction Chromatography (RE Sorbent)	Ac-228	Ra-228	2.2 × 10⁴	≥ 95%	geokhi.ru
4-Step Separation from Natural Thorium	Ra-228 (for Ac-228 generator)	Th-232	≥ 2.57 × 10¹⁰	80% (total process for Ra-228)	acs.orgacs.org
Zirconia-based Resin Chromatography	Ac-228	Ra-228	284	94%	anl.govosti.gov
Milking from 228Ra/228Ac Generator (BDGA resin)	Ac-228	Ra-228	Not explicitly stated, but final product is radiometrically pure	~95-97%	acs.org

This table is interactive. Click on the headers to sort the data.

The effectiveness of the separation is often validated by analyzing the purified fractions. For instance, after separating Ac-228 from Ra-228 using a column containing branched-diglycolamide (BDGA) resin, the eluted Ac-228 fractions are characterized by gamma spectroscopy to confirm the absence of the Ra-228 parent. acs.org The majority of the Ac-228 activity is typically found in a specific fraction, allowing for the collection of a high-purity product. acs.org

Furthermore, the chemical purity of the final Ac-228 solution is also assessed to ensure the absence of stable metal contaminants. Techniques like ICP-AES are used for this purpose, with detection limits for elements such as Thorium, Zinc, Lead, and Iron being less than 0.5 ppb in some studies. acs.org

Fundamental Actinium Chemistry Studies Utilizing Actinium 228 As a Radiotracer

Aqueous Solution Chemistry of Actinium(III)

The aqueous chemistry of actinium is predominantly that of the trivalent Ac(III) ion. researchgate.net Due to its large ionic radius and high charge, the Ac³⁺ ion exhibits complex behavior in aqueous environments, including hydrolysis and speciation, which are critical to understand for its separation and application. nih.govacs.org

Hydrolysis Behavior and Determination of Hydrolysis Constants

The hydrolysis of the Ac³⁺ cation has been a subject of study to understand its solution behavior at different pH levels. Using ²²⁸Ac as a radiotracer, the first hydrolysis constant (pK₁h) of Ac³⁺ has been determined to be 9.4. akjournals.com This value indicates that Ac³⁺ begins to hydrolyze at a relatively high pH compared to its lighter homologs in Group 3 of the periodic table. akjournals.comiaea.org This behavior is contrary to the trend observed in other groups of the periodic table where the heaviest cations tend to hydrolyze more strongly. iaea.org The linear relationship observed between the logarithm of the first hydrolysis constant and the inverse of the ionic radius for Group 3 cations suggests that the hydrolysis of these ions is well-described by an electrostatic model. akjournals.comiaea.org

Table 1: First Hydrolysis Constants of Group 3 Cations

Cation	Ionic Radius (pm)	pK₁h
Sc³⁺	74.5	~5
Y³⁺	90.0	~8.2
La³⁺	103.2	~8.8

Note: This table presents a simplified comparison. The exact values can vary with experimental conditions.

Speciation and Complexation Studies in Aqueous and Non-Aqueous Systems

Understanding the speciation of actinium—the different forms in which it exists in a particular environment—is crucial for developing effective separation and chelation strategies. acs.orgoecd-nea.org Actinium-228 has been employed to trace the formation of various actinium species in both aqueous and non-aqueous solutions. nih.govosti.gov In aqueous solutions, the Ac(III) aquo ion, [Ac(H₂O)ₓ]³⁺, is the dominant species at acidic pH. acs.orgacs.org As the pH increases, hydrolysis leads to the formation of species such as [Ac(OH)]²⁺. akjournals.com

Studies have also investigated the complexation of actinium with various inorganic and organic ligands. For instance, the stability of actinium complexes with anions like fluoride, chloride, nitrate, sulfate (B86663), and phosphate (B84403) has been examined. nih.gov These studies reveal that actinium forms stronger complexes with more basic anions, a trend consistent with its hard acid character. nih.gov The large size of the Ac³⁺ ion allows for high coordination numbers, influencing the geometry and stability of its complexes. nih.govacs.org

Interaction with Inorganic and Organic Ligands

The interaction of actinium with various ligands is a key area of research, driven by the need to develop effective chelators for applications such as targeted alpha therapy. nih.govnih.gov this compound plays a vital role in characterizing these interactions at tracer-level concentrations. osti.gov

Characterization of Actinium Coordination Complexes in Solution

The characterization of actinium coordination complexes in solution provides fundamental data on their stability and structure. nih.govnih.govosti.gov Due to actinium's lack of suitable spectroscopic properties, radiochemical methods using ²²⁸Ac are often employed. acs.org Stability constants for various actinium complexes have been determined using techniques like liquid-liquid extraction. nih.gov For example, the stability constants for complexes with common organic chelators such as EDTA and DOTA have been measured, providing insights into the coordination environment preferred by the Ac³⁺ ion. nih.gov These studies have shown that multidentate ligands form significantly more stable complexes with actinium due to the chelate effect. nih.gov

Table 2: Selected Stability Constants (log β) for Actinium(III) Complexes

Ligand	log β₁
F⁻	~2.72
Cl⁻	~0.1
NO₃⁻	~0.12
SO₄²⁻	~1.36
Citrate³⁻	6.98
EDTA⁴⁻	14.22 nih.gov

Note: These values are illustrative and can depend on specific experimental conditions such as ionic strength and temperature.

Protein-Actinium Binding Investigations (e.g., Lanmodulin) for Separation and Chelation Development

Recent research has focused on the interaction of actinium with proteins, which could lead to novel separation methods and in-vivo chelation strategies. osti.govosti.govnih.gov A particularly promising protein is lanmodulin (LanM), which has shown a remarkable ability to bind trivalent lanthanides and actinides. osti.govnih.govresearchgate.net

Studies using ²²⁸Ac have demonstrated that LanM can efficiently and selectively bind Ac³⁺, even at extremely low concentrations (attomolar levels). osti.govnih.gov The resulting Ac-LanM complex is highly stable, with a determined polymetallic formation constant (log β₃₁) of 36.2 for the Ac₃LanM complex. nih.govnih.gov This exceptional stability is crucial for developing robust separation processes. osti.govnih.gov The binding is pH-dependent, with the complex being stable under neutral to slightly acidic conditions and releasing the actinium ion at a pH below approximately 2.8. osti.govnih.gov These investigations highlight the potential of lanmodulin-based systems for both the purification of actinium isotopes and the development of new classes of chelators. osti.govnih.govresearchgate.net

Advances in Actinium Separations Chemistry Using this compound

The development of efficient methods to separate actinium from its parent isotopes and other elements is a critical challenge. acs.orgcas.cn this compound, being readily available from the decay of ²³²Th, has been instrumental in the development and optimization of these separation techniques. acs.orgcas.cn

Several methods have been explored for actinium separation, including solvent extraction, ion exchange chromatography, and extraction chromatography. cas.cnresearchgate.nettandfonline.comtandfonline.com For instance, solvent extraction systems using reagents like thenoyltrifluoroacetone (TTA) have been developed to separate ²²⁸Ac from its parent ²²⁸Ra. tandfonline.comtandfonline.com Cation exchange chromatography has also been successfully employed to remove contaminants and isolate radium isotopes, which then serve as a generator for ²²⁸Ac. researchgate.net

More recently, innovative approaches utilizing materials like DGA (diglycolamide) resins and the protein lanmodulin are being investigated. cas.cnresearchgate.netacs.org The high selectivity of lanmodulin for actinium has enabled the development of a one-step separation method that can purify ²²⁸Ac from its parent thorium and other decay products with high efficiency. osti.govnih.govacs.org These advancements, facilitated by studies using ²²⁸Ac, are paving the way for more accessible and purer sources of actinium for research and medical applications. acs.orgosti.gov

Methodological Development for Improved Access to Actinium Isotopes for Basic Research

This compound (²²⁸Ac), a beta- and gamma-emitting isotope with a half-life of 6.15 hours, serves as an invaluable radiotracer for investigating the fundamental chemistry of actinium. cas.cnradiacode.comradiacode.com Its nuclear properties are well-suited for gamma spectroscopy, a key analytical technique in radiochemistry. cas.cnchemlin.org However, the scarcity and challenging handling of actinium isotopes have historically limited comprehensive research. nih.govosti.gov Recent methodological advancements have focused on creating more accessible and sustainable sources of ²²⁸Ac for basic research, primarily through the development of radionuclide generator systems. nih.govacs.org

A pivotal strategy for improving access to ²²⁸Ac involves its parent isotope, Radium-228 (B1237267) (²²⁸Ra). acs.org ²²⁸Ac is a naturally occurring isotope within the Thorium-232 (²³²Th) decay series. radiacode.comradiacode.comnih.gov Aged sources of ²³²Th, a relatively abundant and inexpensive material, contain significant quantities of the long-lived ²²⁸Ra (half-life of 5.75 years), which is in secular equilibrium with its daughter, ²²⁸Ac. nih.govacs.org This equilibrium means that after ²²⁸Ac is separated from its parent, it naturally regenerates within approximately 30 hours, allowing for a continuous supply. nih.govacs.org

The development of a ²²⁸Ra/²²⁸Ac generator system is a key methodological breakthrough. acs.org This process typically involves several steps:

Isolation of Radium-228: The initial and most crucial step is the separation of micro-quantities of ²²⁸Ra from bulk quantities of aged ²³²Th. This has been achieved effectively through methods like precipitating the thorium as thorium hydroxide (B78521) by carefully controlling the pH between 6 and 8, which leaves the more soluble radium in the solution. nih.govacs.org Another technique involves solvent extraction using reagents like di(2-ethylhexyl) phosphoric acid (HDEHP) to remove the bulk thorium. anl.gov

Purification: The resulting solution containing ²²⁸Ra is further purified using techniques like cation exchange chromatography to remove any remaining thorium and other impurities. acs.orgresearchgate.net

Generator Assembly: The purified ²²⁸Ra is loaded onto a solid support, such as a chromatography column, creating the generator. The ²²⁸Ra parent is retained on the column while it continuously produces ²²⁸Ac via radioactive decay.

Harvesting of this compound: The ²²⁸Ac can be periodically "milked" or eluted from the generator, providing a fresh supply for experimental use. This approach provides frequent, long-term access to ²²⁸Ac with high chemical yield (~95%) and high specific activity. acs.org

More recently, a novel biotechnological approach has been developed utilizing the natural protein lanmodulin (LanM). nih.gov This protein exhibits an exceptionally high affinity and selectivity for trivalent cations, including Ac³⁺. The LanM-based system can efficiently chelate and purify ²²⁸Ac from complex mixtures, even at attogram concentrations (40 attograms). nih.gov This simple yet powerful method promises to make ²²⁸Ac significantly more available for fundamental research and the development of new chelators. nih.gov

While proton irradiation of thorium targets can also produce a range of actinium isotopes, including ²²⁸Ac, the generator model based on aged ²³²Th is particularly advantageous for basic research due to its cost-effectiveness and reliance on more accessible starting materials. nih.govgoogle.comosti.gov

Analytical Separation of Actinium from Lanthanides and Other Radionuclides

A primary challenge in actinium chemistry is its separation from other elements with similar chemical properties, particularly lanthanides. cas.cnwikipedia.org Actinium exists in a stable +3 oxidation state and has a large ionic radius, properties it shares with lanthanide elements like lanthanum (La). wikipedia.orgresearchgate.net This similarity makes their separation difficult but essential for obtaining pure actinium for research. cas.cn Furthermore, for radiochemical studies using ²²⁸Ac, it must be meticulously separated from its parent ²²⁸Ra and other decay chain products like Lead-212 (²¹²Pb). acs.organl.gov

Various chromatographic techniques have been developed and optimized for these challenging separations. These methods exploit subtle differences in the coordination chemistry and ionic interactions of the elements.

Separation from Parent and Decay Products: The separation of Ac³⁺ from its parent Ra²⁺ is a critical step in the ²²⁸Ra/²²⁸Ac generator system. Extraction chromatography resins have proven highly effective. Resins containing diglycolamide (DGA) ligands, such as branched-DGA (BDGA) or N,N,N′,N′-tetra-2-ethylhexyldiglycolamide, are used to separate ²²⁸Ac from ²²⁸Ra and its daughters. cas.cnacs.org In one method, a solution containing radium and actinium is passed through a BDGA resin column in a nitric acid matrix, which retains the Ac³⁺ while allowing Ra²⁺ to pass through. acs.org

Separation from Lanthanides and Thorium: Cation exchange and extraction chromatography are the workhorses for separating actinium from lanthanides and residual thorium.

Cation Exchange Chromatography: Resins like Dowex 50WX8 can be used to retain Ac³⁺ and Ra²⁺ while bulk thorium is washed away. cas.cnresearchgate.net

Extraction Chromatography: Resins such as TODGA (N,N,N′,N′-tetra-n-octyldiglycolamide) and EICHROM-LN are specifically designed to separate trivalent actinides from lanthanides. google.com For instance, actinium can be selectively eluted from an LN resin column using dilute hydrochloric acid, while most radiolanthanides are retained. google.com

Inorganic Sorbents: To overcome the issue of radiolytic damage to organic-based resins from high levels of radioactivity, inorganic sorbents have been investigated. Materials like alumina, titania, and zirconia are radiation-resistant alternatives. anl.gov Zirconia, in particular, has demonstrated excellent capability in separating radium from actinium. By carefully controlling the pH and using an acetate (B1210297) buffer, Ra²⁺ can be eluted from a zirconia column while Ac³⁺ (along with ²¹²Pb) is retained, to be eluted later with a more acidic solution. anl.gov

Protein-Based Separation: The lanmodulin (LanM) protein represents a paradigm shift in actinium separation. nih.gov It offers unparalleled selectivity for Ac³⁺. This system can purify ²²⁸Ac to ≥99.5% radiopurity from solutions containing its parent ²²⁸Ra and decay products, even in the presence of a 10¹⁰-fold excess of competing ions. nih.gov The actinium is captured by the protein and can be released later by lowering the pH. This biological method avoids the use of organic solvents and complex column setups, simplifying the purification process. nih.gov

The table below summarizes various methodologies developed for the analytical separation of actinium.

Separation Goal	Method/Resin	Eluent/Conditions	Reported Efficiency/Recovery	Reference(s)
Ac/Ra from bulk Th	Cation Exchange Chromatography	Sulfate complexing agent for Th	Ac Recovery: 91.2% - 93.9%	cas.cn
Ac from Ra	DGA (diglycolamide) Resin	Nitric Acid	Ac Recovery: 87.4%	cas.cn
Ac from Ra and daughters (Pb)	Branched-DGA (BDGA) Resin	6 M Nitric Acid	High Yield	acs.org
Ra from Ac/Pb	Zirconia (ZrO₂) Column	Acetate buffer (pH 3-4) followed by HCl (pH 1.0)	Excellent separation bands achieved	anl.gov
Ac from Lanthanides	EICHROM-LN Resin	0.1 M - 0.9 M Hydrochloric Acid	Actinium elutes first, separating it from most radiolanthanides.	google.com
Ac from Lanthanides	TODGA/DGA NORMAL RESIN	6 M - 10 M Nitric Acid	Effective separation	google.com
Ac from Ra and other ions	Lanmodulin (LanM) Protein	Chelation at neutral pH, release below pH ~2.8	≥99.5% radiopurity	nih.gov

Environmental Radiochemistry and Geochemical Studies of Actinium 228

Occurrence and Distribution in Natural Environmental Matrices

Actinium-228 in Soils, Waters, and Minerals (e.g., Monazite (B576339), Thorite)

This compound is a naturally occurring radionuclide found in trace amounts in various environmental compartments, including soils, waters, and specific minerals. radiacode.comnrc.gov Its distribution is directly governed by the presence of its ultimate parent, Thorium-232.

Soils: The concentration of Ac-228 in soils is highly variable and depends on the local geology. Soils derived from rocks with higher thorium content will naturally exhibit higher levels of Ac-228. For instance, a study in the Poleski National Park in Poland found that the mean concentration of Ac-228 in the soil was lower than that of Potassium-40 but higher than Radium-226. mdpi.com Another study in Lower Silesian Voivodeship, Poland, also reported that the mean concentrations of natural radionuclides like Ra-226, Ac-228, and K-40 in soils were higher than the average for the whole of Poland. e3s-conferences.org

Waters: Ac-228 is detected in various water bodies, including river water, well water, and mineral waters. nrc.govbfs.de Its presence in water is often an indicator of the presence of its more soluble parent, Ra-228. usgs.gov The concentration of dissolved Ac-228 is influenced by factors such as the geochemistry of the surrounding rocks and soils, water-rock interactions, and the solubility of its parent and precursor radionuclides. usgs.govcdc.gov For example, mineral waters sourced from deep underground reservoirs, particularly in regions with granite bedrock like the Erzgebirge and the Black Forest in Germany, can have elevated concentrations of natural radionuclides, including those from the thorium decay series. bfs.de

Minerals: this compound is found in thorium-rich minerals. radiacode.com The most significant of these are monazite, a mixed rare-earth and thorium phosphate (B84403) mineral, and thorite, a thorium silicate. radiacode.comgoogle.comwisc.edugoogle.commdpi.com In these minerals, Ac-228 exists in secular equilibrium with Th-232, meaning its rate of decay is equal to its rate of production from Ra-228. researchgate.netcas.cn Monazite is a primary source for rare-earth elements and a secondary source for thorium and uranium, and its tailings can contain significant radioactivity from the thorium decay chain. google.com

Environmental Matrix	Associated Minerals/Geology	Key Findings	References
Soils	Thorium-bearing rocks	Concentrations vary with local geology; can be higher in specific regions compared to national averages.	mdpi.come3s-conferences.org
Waters	Proximity to thorium-rich aquifers and bedrock	Presence indicates the existence of its parent, Ra-228; higher levels in some mineral waters.	nrc.govbfs.deusgs.gov
Minerals	Monazite, Thorite	Found in trace amounts in secular equilibrium with Thorium-232.	radiacode.comradiacode.comgoogle.com

Association with Thorium-Rich Geochemical Environments

The occurrence of this compound is fundamentally tied to geochemical environments enriched in thorium. radiacode.comradiacode.com As a decay product in the Th-232 series, its presence is a direct consequence of the natural abundance of thorium in the Earth's crust. radiacode.comacs.orgresearchgate.net

Thorium is a relatively immobile element, often found in resistant minerals like monazite and thorite. google.comwisc.edu These minerals are common accessory phases in igneous and metamorphic rocks, such as granites and gneisses, and can become concentrated in sedimentary deposits. wisc.edu Consequently, areas with these geological formations are characterized by higher natural background radiation levels, including a greater abundance of Ac-228 and its decay series counterparts. radiacode.comnrc.gov

The geochemical behavior of Ac-228 is closely linked to that of its parent, Ra-228. While thorium itself is largely insoluble, its decay product, Ra-228, is a divalent alkaline earth metal with greater solubility, allowing it to be mobilized into groundwater systems. researchgate.net This mobile Ra-228 then decays to the short-lived Ac-228. researchgate.net Research has shown that Ac-228, upon its formation, is likely to form insoluble complexes and quickly adsorb to mineral surfaces. researchgate.net This rapid adsorption limits its transport distance in the environment before it decays to Thorium-228 (B1202919). researchgate.net

Environmental Pathways and Transport Mechanisms of this compound

The environmental transport of this compound is largely governed by the behavior of its parent radionuclide, Radium-228 (B1237267), and its own chemical properties. researchgate.netkubra.com The primary pathway for the mobilization of the Th-232 decay series in the environment begins with the leaching of Ra-228 from thorium-bearing minerals into groundwater. researchgate.net

Once in solution, Ra-228 can be transported with the flow of groundwater. As Ra-228 decays, it produces Ac-228. knowyourh2o.com The mobility of Ac-228 itself is thought to be limited due to its tendency to form insoluble complexes and adsorb onto particulate matter, such as mineral surfaces, clays, and organic matter in soils and sediments. researchgate.net This process effectively removes Ac-228 from the aqueous phase.

Recent studies have highlighted the role of colloids—small particles suspended in water—in facilitating the transport of otherwise insoluble radionuclides. nih.gov It is plausible that Ac-228 could associate with natural colloids, such as clay minerals or iron oxides, which could enhance its mobility in aquatic systems beyond what would be expected based on its solubility alone. nih.gov However, due to its very short half-life of about 6.15 hours, the transport distance of Ac-228 is inherently limited before it decays to Thorium-228. radiacode.comradiacode.com

Environmental Monitoring and Radiological Assessment Methodologies

Monitoring for Ac-228 in the environment is typically conducted as part of broader radiological assessments that include other naturally occurring and anthropogenic radionuclides. nrc.govkubra.com The primary methods for detecting and quantifying Ac-228 involve gamma spectrometry. mdpi.comresearchgate.net

Gamma Spectrometry: This is a widely used technique for identifying and measuring gamma-emitting radionuclides. Ac-228 has several characteristic gamma-ray emissions, with a prominent peak at 911.2 keV, which can be detected using high-purity germanium (HPGe) detectors. cas.cnresearchgate.net This method allows for the direct, non-destructive analysis of environmental samples like soil, sediment, and water. mdpi.com Often, the activity of Ra-228 is inferred from the measurement of Ac-228 after a period of ingrowth to allow for secular equilibrium to be established. ny.govepa.gov

Radiochemical Separation: For water samples with very low concentrations of Ra-228, pre-concentration and chemical separation techniques are often employed. usgs.govresearchgate.net One common method involves the co-precipitation of radium with barium sulfate (B86663). usgs.govepa.gov After separation, the sample is aged for a period (e.g., 36 hours) to allow for the ingrowth of Ac-228 from the separated Ra-228. epa.gov The Ac-228 is then separated from the radium and its activity is measured, usually by beta counting. usgs.govepa.gov Various separation techniques, including ion exchange chromatography, have been developed to purify Ac-228 for measurement. usgs.govresearchgate.netnih.gov

Radiological Assessment: The data from environmental monitoring of Ac-228 and other radionuclides are used to assess the potential radiological impact on the environment and human populations. nrc.govmdpi.com These assessments often involve calculating radiological parameters such as the radium equivalent activity (Raeq) and the absorbed dose rate in air. mdpi.comresearchgate.net For instance, the activity concentrations of Ra-226, Ac-228 (as a proxy for Th-232), and K-40 are used to calculate the Raeq. mdpi.com

Methodology	Principle	Application	References
Gamma Spectrometry	Detection of characteristic gamma rays emitted by Ac-228 (e.g., 911.2 keV).	Direct measurement in soil, sediment, and water samples.	mdpi.comcas.cnresearchgate.net
Radiochemical Separation	Chemical separation and purification of Ac-228 from its parent Ra-228, followed by beta counting.	Analysis of low-concentration water samples.	usgs.govepa.govresearchgate.netnih.gov
Radiological Assessment	Calculation of radiological indices (e.g., Raeq) based on measured radionuclide concentrations.	Evaluating potential radiological hazards.	nrc.govmdpi.comresearchgate.net

Naturally Occurring Radioactive Material (NORM) Research Involving this compound

This compound is a key radionuclide in the study of Naturally Occurring Radioactive Materials (NORM), particularly in industries that process large volumes of earth materials. google.comkubra.com NORM can be technologically enhanced (TENORM) when industrial processes concentrate these natural radionuclides to levels higher than in the original material.

The oil and gas industry is a major focus of NORM research. researchgate.netny.govnih.gov Formation waters brought to the surface during oil and gas extraction can be rich in dissolved minerals, including radium. ny.gov Changes in temperature and pressure can cause these minerals to precipitate as scale or sludge in pipes (B44673) and other equipment. researchgate.net This scale can be highly radioactive due to the co-precipitation of Ra-226 and Ra-228. ny.govnih.gov Ac-228, being the daughter product of Ra-228, is consequently found in these NORM wastes. nih.gov Gamma-ray analysis of oilfield scale samples has identified Ac-228 among other radionuclides from the uranium and thorium decay series. nih.gov

Similarly, the mining and processing of phosphate ores for fertilizer production can generate NORM waste. google.comkubra.com Phosphate deposits often contain elevated levels of uranium and thorium, and the processing can concentrate their decay products, including Ra-228 and by extension, Ac-228. google.comkubra.com Research in this area focuses on understanding the distribution of these radionuclides in the waste products and assessing any potential environmental and occupational health risks. google.com

The study of Ac-228 in NORM is crucial for developing appropriate waste management and disposal strategies and for ensuring the radiological protection of workers and the public. ny.govcanada.ca

Conclusion and Future Research Directions

Summary of Major Academic Contributions of Actinium-228 Research

Research centered on this compound (²²⁸Ac), a beta-emitting radioisotope with a half-life of 6.15 hours, has made significant, albeit specialized, contributions to nuclear science and chemistry. chemlin.orgradiacode.com Although not as widely utilized as other actinium isotopes like ²²⁵Ac and ²²⁷Ac due to its short half-life and intense radioactivity, studies involving ²²⁸Ac have been crucial for advancing our fundamental understanding of actinium's properties and for developing key radiochemical techniques. ontosight.aiacs.org

A primary academic contribution lies in its use as a diagnostic tool in chemical studies. The chemistry of actinium is notoriously difficult to study due to its scarcity, high radioactivity, and the challenging spectroscopic properties of its common isotopes. acs.org Many actinium isotopes have alpha, beta, and gamma emissions that are hard to distinguish from their daughter products. acs.org In contrast, ²²⁸Ac's nuclear properties, particularly its gamma emissions at 911.2 keV, are well-suited for γ-spectroscopy, allowing for more straightforward detection and quantification. cas.cnresearchgate.net This has enabled researchers to trace actinium in various chemical separation and complexation studies, providing valuable data where it would otherwise be difficult to obtain. acs.orgresearchgate.net

The development of ²²⁸Ra/²²⁸Ac generators represents another major academic achievement. acs.orggeokhi.ru These generators, which involve isolating the longer-lived parent isotope Radium-228 (B1237267) (²²⁸Ra, half-life 5.75 years) from naturally occurring Thorium-232, provide a reliable and repeatable source of ²²⁸Ac for research. acs.orgnih.gov The ability to "milk" chemically pure ²²⁸Ac from these generators has facilitated fundamental research into actinium's coordination chemistry. acs.orgnih.gov For instance, studies using ²²⁸Ac have helped in understanding the behavior of the actinium aquo ion and its complexes with various ligands. acs.orgresearchgate.net

Furthermore, research on ²²⁸Ac has contributed to the broader understanding of the thorium decay series and the behavior of its daughter products. radiacode.comcas.cn This knowledge is vital for applications in nuclear waste management, environmental monitoring, and nuclear safety. ontosight.ai The separation techniques developed for isolating ²²⁸Ac from its parent and other decay products have also found applications in the separation of other valuable radionuclides. cas.cnnih.gov For example, the methods developed to separate ²²⁸Ac from ²²⁸Ra have been applied to the separation of lanthanum and actinides, which is a critical task in the production of rare earth elements. cas.cn

Recently, innovative research has demonstrated the use of the protein lanmodulin for the highly efficient and selective purification of ²²⁸Ac. nih.gov This breakthrough opens new avenues for studying the chemistry of elusive isotopes and developing versatile chelating platforms for medical radiometals. nih.gov

Identification of Remaining Knowledge Gaps and Challenges in this compound Science

Despite the progress made, significant knowledge gaps and challenges persist in the science of this compound and, more broadly, actinium chemistry. A primary challenge remains the limited availability and the radiological hazards associated with handling even research quantities of actinium isotopes. acs.orgacs.org While ²²⁸Ra/²²⁸Ac generators have improved accessibility, the initial isolation of ²²⁸Ra from large quantities of aged thorium materials is a complex and hazardous process. acs.orgcas.cn

The fundamental coordination chemistry of actinium is still not well-defined. acs.orgnih.gov While ²²⁸Ac has been a useful tracer, comprehensive structural characterization of its complexes is hindered by its short half-life. nih.gov Techniques like X-ray crystallography, which require macroscopic quantities and longer data acquisition times, are difficult to apply. nih.gov Consequently, much of actinium's reactivity is still inferred from lanthanides and other minor actinides, which has proven to have limited success. acs.orgresearchgate.net

A significant knowledge gap exists in understanding the behavior of actinium in biological systems. acs.org This is particularly relevant as other actinium isotopes, like ²²⁵Ac, are highly promising for targeted alpha therapy (TAT). nih.govnih.gov While ²²⁸Ac itself is not a therapeutic isotope, studying its interactions with biological molecules could provide crucial insights for designing effective chelators for medical applications. The development of robust chelators that can securely hold actinium and its daughter nuclides is a major challenge in the field. isotopes.gov

Furthermore, there are still challenges in the large-scale, automated production and separation of actinium isotopes. cas.cn While manual separation methods for ²²⁸Ac have been established, developing automated processes is necessary for broader research applications and to ensure consistent purity and yield. cas.cn The presence of isotopic impurities, such as the co-production of ²²⁸Th, can also complicate studies and applications. isotopes.govmdpi.com

Another area requiring more research is the development of advanced analytical techniques. The 5f⁰6d⁰ electronic configuration of Ac³⁺ prevents the use of many standard spectroscopic methods like UV-vis and fluorescence spectroscopy. acs.org While γ-spectroscopy is effective for ²²⁸Ac, there is a need for complementary techniques to probe its chemical environment more directly.

Projections for Future Research Trajectories in Advancing Broader Actinium Chemistry and Nuclear Science through this compound Studies

Future research involving this compound is poised to continue bridging the knowledge gaps in actinium chemistry and contributing to broader nuclear science. The unique properties of ²²⁸Ac make it an invaluable tool for these advancements.

A key future trajectory will be the continued use of ²²⁸Ac as a radiotracer to explore the fundamental coordination chemistry of actinium. By leveraging the well-established ²²⁸Ra/²²⁸Ac generators, researchers can systematically study the thermodynamics and kinetics of actinium complexation with a wide range of organic and inorganic ligands. acs.orgosti.gov This will provide essential data for designing highly selective chelators for medical isotopes like ²²⁵Ac, a critical step in improving the efficacy and safety of targeted alpha therapies. nih.govnih.gov The recent success with lanmodulin suggests that exploring other biological molecules for actinium binding is a promising avenue. nih.gov

Future studies are also likely to focus on improving the production and separation of ²²⁸Ac. This includes the development of more efficient and automated generator systems. cas.cn Research into novel separation materials and techniques, such as advanced ion exchange resins and extraction chromatography, will be crucial for obtaining high-purity ²²⁸Ac for sensitive experiments. geokhi.ru These advancements will not only benefit ²²⁸Ac research but will also be transferable to the production and purification of other medically and industrially important radioisotopes. acs.org

The application of ²²⁸Ac in environmental and geochemical studies is another area with significant potential. As a member of the ²³²Th decay chain, ²²⁸Ac can serve as a tracer for understanding the transport and fate of thorium and its progeny in the environment. radiacode.comacs.org This is particularly important for assessing the environmental impact of activities involving thorium-bearing materials.

Furthermore, ²²⁸Ac will continue to play a role in fundamental nuclear physics. Precise measurements of its decay properties, including its half-life and gamma-ray energies and intensities, contribute to the refinement of nuclear decay databases. chemlin.orgontosight.ai These data are essential for testing and improving nuclear models, which have broad applications in astrophysics, nuclear energy, and national security.

In essence, while this compound may not be the most prominent actinium isotope in terms of direct applications, its role as a research tool is indispensable. Future studies leveraging its unique characteristics will undoubtedly lead to a deeper understanding of actinium chemistry and make significant contributions to the broader fields of nuclear science and radiochemistry.